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Abstract
Oxyphencyclimine is a synthetic antimuscarinic agent recognized for its therapeutic applications in managing peptic ulcer disease and gastrointestin

Chemical Structure and Nomenclature
Oxyphencyclimine is a tertiary amine and a complex ester. Its chemical structure consists of a substituted piperidine ring linked via an ester bond to 

The IUPAC name for Oxyphencyclimine is (1,4,5,6-tetrahydro-1-methyl-2-pyrimidinyl)methyl 2-cyclohexyl-2-hydroxy-2-phenylacetate[1].

Molecular Formula: C₂₀H₂₈N₂O₃[1]

Molecular Weight: 344.45 g/mol [1]

CAS Registry Number: 125-53-1[1]

The core structure features a tetrahydropyrimidine methanol moiety esterified with α-cyclohexyl-α-phenylglycolic acid.

Stereochemistry and Pharmacological Significance
A critical aspect of Oxyphencyclimine's chemical structure is the presence of a chiral center at the α-carbon of the glycolic acid moiety, to which the 

The stereochemistry of this chiral center is a pivotal determinant of the drug's pharmacological activity. It has been demonstrated that the (R)-(+)-enan
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Caption: Signaling pathway of muscarinic receptor antagonism by Oxyphencyclimine.

Pharmacological Evaluation: Muscarinic Receptor Binding Assay

The affinity of Oxyphencyclimine enantiomers for muscarinic receptors can be determined using a competitive ra

Experimental Protocol: Competitive Radioligand Binding Assay

Materials:

Cell membranes expressing muscarinic receptors (e.g., from rat cortex or transfected cell lines)

[³H]-Quinuclidinyl benzilate ([³H]-QNB) as the radioligand

(R)-Oxyphencyclimine and (S)-Oxyphencyclimine

Atropine (for non-specific binding determination)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)
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Scintillation cocktail

Glass fiber filters

Procedure:

Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membran

Assay Setup: In a 96-well plate, add the membrane preparation, a fixed concentration of [³H]-QNB (typically 

Incubation: Incubate the plates at a controlled temperature (e.g., 25 °C) for a sufficient time to reach equ

Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to sepa

Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure th

Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding
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Conclusion

The chemical structure and, in particular, the stereochemistry of Oxyphencyclimine are fundamental to its pha

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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